Cas no 1262015-01-9 (3-Methyl-2-(trifluoromethoxy)cinnamic acid)

3-Methyl-2-(trifluoromethoxy)cinnamic acid structure
1262015-01-9 structure
Product Name:3-Methyl-2-(trifluoromethoxy)cinnamic acid
CAS No:1262015-01-9
MF:C11H9F3O3
MW:246.182574033737
CID:4948803
Update Time:2023-08-22

3-Methyl-2-(trifluoromethoxy)cinnamic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Methyl-2-(trifluoromethoxy)cinnamic acid
    • Inchi: 1S/C11H9F3O3/c1-7-3-2-4-8(5-6-9(15)16)10(7)17-11(12,13)14/h2-6H,1H3,(H,15,16)/b6-5+
    • InChI Key: NEZYXNRBNVQAOR-AATRIKPKSA-N
    • SMILES: FC(OC1C(/C=C/C(=O)O)=CC=CC=1C)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 299
  • XLogP3: 3.4
  • Topological Polar Surface Area: 46.5

3-Methyl-2-(trifluoromethoxy)cinnamic acid Pricemore >>

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